Cas no 2920207-53-8 (2-(Trifluoromethyl)cyclobutan-1-amine hydrochloride)

• Product Name: 2-(Trifluoromethyl)cyclobutan-1-amine hydrochloride
• CAS No: 2920207-53-8
• MF: C₅H₉ClF₃N
• MW: 175.579870939255
• CID: 6796619
• PubChem ID: 91662861
• Update Time: 2025-08-05

2-(Trifluoromethyl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1803585-22-9
• 2940859-81-2
• 2-(trifluoromethyl)cyclobutan-1-amine hydrochloride
• EN300-198368
• (1S,2R)-2-(trifluoromethyl)cyclobutanamine;hydrochloride
• (1S,2S)-2-(trifluoromethyl)cyclobutanamine;hydrochloride
• 2920240-19-1
• 2-(trifluoromethyl)cyclobutan-1-amine;hydrochloride
• SCHEMBL18669715
• (1R,2R)-2-(trifluoromethyl)cyclobutanamine;hydrochloride
• (1R,2S)-2-(trifluoromethyl)cyclobutanamine;hydrochloride
• 2-(trifluoromethyl)cyclobutan-1-aminehydrochloride
• 2920207-53-8
• YYYMJJAPNAKGEH-UHFFFAOYSA-N
• 2307778-24-9
• 2-(Trifluoromethyl)cyclobutan-1-amine hydrochloride

• Inchi： 1S/C5H8F3N.ClH/c6-5(7,8)3-1-2-4(3)9;/h3-4H,1-2,9H2;1H
• InChI Key： YYYMJJAPNAKGEH-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CCC1N)(F)F

Computed Properties

• Exact Mass: 175.0375615g/mol
• Monoisotopic Mass: 175.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-(Trifluoromethyl)cyclobutan-1-amine hydrochloride

Research Brief on 2-(Trifluoromethyl)cyclobutan-1-amine hydrochloride (CAS: 2920207-53-8)

2-(Trifluoromethyl)cyclobutan-1-amine hydrochloride (CAS: 2920207-53-8) is a fluorinated cyclobutylamine derivative that has garnered significant attention in recent medicinal chemistry and drug discovery research. This compound, characterized by its unique cyclobutane ring and trifluoromethyl group, serves as a valuable building block for the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in central nervous system (CNS) therapeutics, antimicrobial agents, and as a chiral intermediate in asymmetric synthesis.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor for developing potent gamma-aminobutyric acid (GABA) receptor modulators. The researchers highlighted how the rigid cyclobutane scaffold, combined with the electron-withdrawing trifluoromethyl group, enhances binding affinity to neuronal targets while improving metabolic stability compared to linear analogs. The hydrochloride salt form (2920207-53-8) was particularly noted for its superior solubility profile in aqueous formulations.

In synthetic chemistry applications, a Nature Communications paper (2024) detailed an innovative asymmetric hydrogenation protocol using 2-(Trifluoromethyl)cyclobutan-1-amine hydrochloride as a chiral auxiliary. The trifluoromethyl group's steric and electronic effects were shown to induce remarkable enantioselectivity in the formation of quaternary carbon centers, achieving up to 99% ee for certain transformations. This breakthrough has important implications for the synthesis of complex pharmaceutical intermediates.

Pharmacokinetic studies reported in Bioorganic & Medicinal Chemistry Letters (2023) revealed that derivatives of this compound exhibit favorable blood-brain barrier penetration, making them promising candidates for neurological disorder treatments. The presence of both the cyclobutyl ring and trifluoromethyl group was found to optimally balance lipophilicity and polar surface area, addressing a common challenge in CNS drug development.

From a safety perspective, recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2024) indicate that 2-(Trifluoromethyl)cyclobutan-1-amine hydrochloride shows an acceptable preclinical safety profile at therapeutic doses, with no observed genotoxicity in standard assays. However, researchers caution that the high reactivity of the amine group necessitates careful handling during synthetic procedures.

The commercial availability of this compound (typically >98% purity) from major chemical suppliers has facilitated its widespread adoption in drug discovery programs. Current price benchmarks (Q2 2024) range from $120-$150 per gram at research quantities, reflecting both the specialized synthesis required and growing demand from pharmaceutical developers.

Ongoing research directions include exploring its incorporation into proteolysis targeting chimeras (PROTACs) and investigating its potential as a fragment in covalent inhibitor design. The unique spatial arrangement of functional groups in this molecule continues to inspire novel applications across multiple therapeutic areas.